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Compound of Interest

Compound Name: IV-275
Cat. No.: B12391325
Get Quote
\ J

Disclaimer: The initial search for "IV-275" did not yield specific information for a chemical
substance requiring a dedicated safety protocol. However, one search result indicated a
toxicological data point (LD50 i.v. in mice of 275 mg/kg) for the compound Streptozocin (STZ),
a substance commonly used by researchers, scientists, and drug development professionals.
Given the context of your request, this guide provides comprehensive safety and handling
information for Streptozocin. It is crucial to verify if "IV-275" is an internal identifier for
Streptozocin within your institution.

Streptozocin (CAS # 18883-66-4) is an antineoplastic and antibiotic agent used in research to
induce diabetes in laboratory animals.[1] It is a hazardous compound, classified as a suspected
carcinogen, mutagen, and flammable solid, requiring strict adherence to safety protocols.[2][3]

[4]

Personal Protective Equipment (PPE)

Proper PPE is mandatory for all personnel handling Streptozocin. The following table
summarizes the required equipment for various tasks.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12391325#bc-rfq
https://www.benchchem.com/product/b12391325/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-streptozocin-stz
https://www.benchchem.com/product/b12391325/docs?utm_src=pdf-body#essential-safety-and-handling-guide-for-streptozocin-stz
https://ehs.umich.edu/wp-content/uploads/2025/02/Streptozocin-1.docx
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=136999
https://policies.unc.edu/TDClient/2833/Portal/Shared/FileOpen?AttachmentID=2910ba0b-5bb1-42aa-a0d4-765505b47f24&ItemID=136999&ItemComponent=26&IsInline=0
https://cdn.caymanchem.com/cdn/msds/13104m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Task Required Personal Protective Equipment

Double nitrile gloves, disposable lab coat with
closed front and cuffs, chemical safety goggles,
and a face shield.[5] Work must be performed in
Handling STZ Powder (weighing, aliquoting) a certified chemical fume hood or a Class Il
Type B biosafety cabinet.[5] If outside a fume
hood, a NIOSH-approved respirator with a P100

filter is required.[6]

Double nitrile gloves, disposable lab coat, and
] ) safety glasses.[2] All preparations must be
Preparing STZ Solutions o )
conducted within a chemical fume hood or

biosafety cabinet.[5][6]

Double nitrile gloves, a fluid-resistant or
disposable gown, safety glasses, and shoe
o ] covers.[1] Puncture-resistant gloves should be
Administering STZ to Animals o o
worn over nitrile gloves during injections.[2]
Injections should be performed in a biosafety

cabinet or designated fume hood.[6]

Double nitrile gloves, lab coat, and safety
) ) glasses.[2] Animal cages and bedding are
Handling STZ-Treated Animals and Cages )
considered hazardous for at least 72 hours post-

injection.[7]

Double nitrile gloves, lab coat, and safety
Cleaning and Decontamination glasses.[2] For large spills, additional PPE such

as a respirator may be necessary.[8]

Operational Plans: Handling and Experimental
Protocols

Adherence to strict procedural guidelines is essential to minimize exposure and ensure safety.

Preparation of Streptozocin Solution Workflow
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The following diagram outlines the step-by-step process for safely preparing a Streptozocin
solution for experimental use.

d Solution Preparation Workflow

Don Required PPE

Prepare work surface in a
certified chemical fume hood
with absorbent pads.

'

Weigh STZ powder.

'

Dissolve STZ in appropriate solvent.

:

Label the vial clearly
with contents and hazard warning.

:

Transport in a sealed,
secondary container.

Proceed to Experiment

Click to download full resolution via product page
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Workflow for preparing Streptozocin solutions.

Experimental Protocol: Animal Dosing

Preparation: All dosing solutions must be prepared inside a certified chemical fume hood.[6]

» Animal Handling: Animals should be appropriately restrained.[5] Injections must be
administered within a Class Il Type B Biosafety Cabinet or a designated fume hood.[6]

« Injection: Use safety-engineered syringes (e.g., Luer-lock) to prevent needle-stick injuries.[1]
Do not recap needles; dispose of them immediately in a designated sharps container.[2][6]

o Post-Injection: Treated animals, their waste, and bedding are considered hazardous for a
minimum of 48-72 hours after administration.[2][7] Cages must be clearly labeled with a
"Chemical Hazard" sign.[2]

Disposal Plans

Proper disposal of Streptozocin and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Unused STZ Powder/Solution

Dispose of as hazardous chemical waste in a

properly labeled, sealed container.[6][7]

Contaminated Lab Supplies (gloves, pads, vials)

Collect in a designated, sealed hazardous waste
container (often a yellow waste bag/bin).[5][7]

Do not mix with regular trash.

Sharps (needles, syringes)

Place immediately into a puncture-resistant,
labeled sharps container destined for

incineration.[2][6]

Animal Carcasses (within 72 hours of dosing)

Place in a chemotherapy waste bag, label with
the protocol number, and dispose of via

incineration.[7]

Contaminated Animal Bedding

Handle inside a biosafety cabinet.[7] The first
cage change should occur no sooner than 3
days post-injection.[6] Bedding must be double-
bagged and disposed of as hazardous waste for

incineration.[5]

Decontamination and Spill Cleanup Workflow

Immediate and correct decontamination is vital in case of a spill. The following workflow

outlines the necessary steps.
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Spill Cleanup Procedure

Alert personnel and
evacuate immediate area.

Don appropriate PPE,
including respirator if necessary.

'

Contain the spill using
absorbent material.

'

Collect contaminated material
into a hazardous waste container.

'

Clean the spill area with
soap and water or 10% bleach.

'

Dispose of all materials
as hazardous waste.

Report the incident to
the Safety Office.

Click to download full resolution via product page

Procedure for cleaning up a Streptozocin spill.
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For reusable glassware, decontamination can be achieved by soaking in a 10% bleach solution
for 24 hours.[5][6] Work surfaces should be cleaned with soap and water after removing
absorbent materials.[6] All cleaning materials must be disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for Streptozocin
(STZ2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391325/docs#essential-safety-and-handling-guide-
for-streptozocin-stz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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